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Compound of Interest

Compound Name: m-PEG21-OH

Cat. No.: B11931287 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with m-PEG21-OH. The following

procedures for handling, storage, and disposal are based on established safety protocols for

similar polyethylene glycol (PEG) compounds.

Hazard Identification and Risk Assessment
While most polyethylene glycol (PEG) compounds are not classified as hazardous substances,

it is crucial to handle all chemicals with care.[1][2][3][4] The toxicological properties of m-
PEG21-OH have not been thoroughly investigated.[1] Therefore, treating it as a potentially

hazardous substance is a prudent measure to minimize risk.

Potential Hazards:

May cause mild irritation to the eyes, skin, and respiratory tract upon direct contact or

inhalation of dust.

Further processing of solid PEG materials may lead to the formation of combustible dust.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling m-
PEG21-OH to minimize exposure.
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PPE Category Recommended Equipment

Eye/Face Protection
Chemical safety goggles or glasses are

required.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or

neoprene). A lab coat or other protective

clothing should be worn to prevent skin contact.

Respiratory Protection

Under normal conditions with adequate

ventilation, respiratory protection is not typically

required. If dust is generated, a NIOSH-

approved N95 or P1 dust mask should be used.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

m-PEG21-OH and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust or aerosols.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust.

Practice good industrial hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents and high temperatures.

Accidental Release and First Aid Measures
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In the event of an accidental release or exposure, follow these procedures immediately.

Incident First Aid and Spill Response

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and plenty of

water.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Seek medical advice if the person

feels unwell.

Small Spills

For small spills of solid material, carefully sweep

up the substance, avoiding dust generation, and

place it in a suitable, labeled container for

disposal. For liquid spills, absorb with an inert

material (e.g., sand or vermiculite) and place in

a chemical waste container.

Large Spills

Evacuate the area and prevent entry. Wear

appropriate PPE and contain the spill. Follow

the procedures for small spills for cleanup.

Disposal Plan
Proper disposal of m-PEG21-OH and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused m-PEG21-OH as chemical waste in accordance with

local, state, and federal regulations. Do not dispose of it down the drain.

Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,

gloves) should be placed in a sealed, labeled container and disposed of as chemical waste.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate should be collected and disposed of as chemical waste. Once cleaned, the container

can be disposed of as regular laboratory waste.
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Caption: Workflow for the safe handling, storage, and disposal of m-PEG21-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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